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Compound of Interest

Compound Name: PKM?2 activator 4

Cat. No.: B3012216

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with PKM2 activator 4. Due to the limited availability
of a specific Safety Data Sheet (SDS) for a compound explicitly named "PKM2 activator 4,"
this document utilizes TEPP-46, a potent and well-documented PKM2 activator 1V, as a
representative compound for outlining necessary safety protocols and handling procedures.

Immediate Safety and Handling Protocols

While some suppliers indicate that TEPP-46 is not classified as a hazardous substance under
REACH regulations, it is designated for "Standard Handling," underscoring the necessity of
adhering to standard laboratory safety practices.[1] Personal protective equipment (PPE) is
fundamental in minimizing exposure and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should always be conducted to determine the specific PPE
required for the procedures being performed.[2] However, the following table outlines the
recommended baseline PPE for handling PKM2 activator 4 (TEPP-46).
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PPE Category

Recommended Equipment  Purpose

Eye Protection

Protects eyes from potential

Safety glasses with side

splashes of chemical solutions.

shields or goggles

[2]

Hand Protection

Chemical-resistant gloves Prevents direct skin contact

(e.g., nitrile)

with the compound.[2]

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.[2]

Chemical Properties and Storage

Proper storage and handling are critical to maintaining the integrity and stability of PKM2

activator 4.
Property Value
Chemical Name TEPP-46

CAS Number 1221186-53-3

Molecular Formula C17H16N402S2

Molecular Weight 372.47 g/mol

Appearance White solid

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C, protect from light

Stability Stock solutions stable for up to 3 months at

-20°C

Experimental Protocol: Stock Solution Preparation

This protocol provides a step-by-step guide for the reconstitution of PKM2 activator 4 (TEPP-

46) to prepare a stock solution.
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Materials:

PKM2 activator 4 (TEPP-46) solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:
e Pre-handling: Ensure all necessary PPE is worn correctly before handling the compound.

» Weighing: Carefully weigh the desired amount of PKM2 activator 4 solid in a sterile
microcentrifuge tube.

o Reconstitution: Add the appropriate volume of fresh, anhydrous DMSO to the solid to
achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the
corresponding volume of DMSO to the weighed solid).

» Dissolution: Gently vortex or sonicate the solution to ensure the compound is fully dissolved.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C and protect them from light.[3]

Operational and Disposal Workflow

The following diagram illustrates the recommended workflow for the safe handling and disposal
of PKM2 activator 4.
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Caption: Safe handling workflow for PKM2 activator 4.
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This comprehensive guide is intended to provide essential information for the safe handling of
PKM2 activator 4. Researchers should always consult their institution's specific safety
guidelines and protocols in conjunction with this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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